Cas no 2248277-23-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2248277-23-6
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 5838424
• PubChem ID: 165725518
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248277-23-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate
• EN300-6520062

• Inchi： 1S/C18H17N3O5/c1-11-10-15(20(19-11)12-6-8-25-9-7-12)18(24)26-21-16(22)13-4-2-3-5-14(13)17(21)23/h2-5,10,12H,6-9H2,1H3
• InChI Key： IBGIXIJLQYNGCL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 355.11682065g/mol
• Monoisotopic Mass: 355.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate (CAS No. 2248277-23-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate (CAS No. 2248277-23-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindolones and pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate is characterized by a central isoindolone moiety linked to a pyrazole ring through an ester linkage. The presence of the 3-methyl and oxan (tetrahydrofuran) substituents further enhances the compound's structural complexity and contributes to its unique pharmacological profile. The isoindolone scaffold is particularly interesting due to its ability to form stable complexes with various biological targets, such as enzymes and receptors.

Recent research has focused on the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

In the context of cancer research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylate has shown promising results in preclinical studies. It has been found to induce apoptosis in various cancer cell lines and inhibit tumor growth in xenograft models. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-(oxan-4-y l)-1H-pyrazole -5-carboxylate have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

Safety and toxicity studies have shown that 1,3-dioxo -2 , 3 -d ihydro - 1 H - i so ind ol - 2 - y l 3 - m eth yl - 1 -( ox an - 4 - y l ) - 1 H - p y raz ole -5-carboxylate is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it will require thorough evaluation in clinical trials to ensure its safety and efficacy in human subjects.

In conclusion, 1 , 3 - d i ox o - 2 , 3 - d ih yd ro - 1 H - i so ind ol - 2 - y l 3 - m eth yl - 1 -( ox an - 4 - y l ) - 1 H - p y raz ole -5-carboxylate (CAS No. 2248277–23–6) represents a promising lead compound with a broad spectrum of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory, antiviral, and anticancer therapeutics. Ongoing research aims to optimize its structure and explore its full therapeutic potential.